molecular formula C15H22BrNO4 B8481808 1-[(2-[(6-Bromohexyl)oxy]ethoxy)methyl]-3-nitrobenzene

1-[(2-[(6-Bromohexyl)oxy]ethoxy)methyl]-3-nitrobenzene

Cat. No. B8481808
M. Wt: 360.24 g/mol
InChI Key: UMUOOLYYAFVREI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2-[(6-Bromohexyl)oxy]ethoxy)methyl]-3-nitrobenzene is a useful research compound. Its molecular formula is C15H22BrNO4 and its molecular weight is 360.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[(2-[(6-Bromohexyl)oxy]ethoxy)methyl]-3-nitrobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(2-[(6-Bromohexyl)oxy]ethoxy)methyl]-3-nitrobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H22BrNO4

Molecular Weight

360.24 g/mol

IUPAC Name

1-[2-(6-bromohexoxy)ethoxymethyl]-3-nitrobenzene

InChI

InChI=1S/C15H22BrNO4/c16-8-3-1-2-4-9-20-10-11-21-13-14-6-5-7-15(12-14)17(18)19/h5-7,12H,1-4,8-11,13H2

InChI Key

UMUOOLYYAFVREI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])COCCOCCCCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-{(3-Nitrophenyl)methoxy}ethanol (6.50 g), 1,6-dibromohexane (24.2 g) and tetrabutylammonium bromide (0.21 g) were stirred under nitrogen at 20° and treated with 50% w/v sodium hydroxide (10 ml). The mixture was stirred vigorously for 19 h before water (150 ml) was added. The product was extracted with dichloromethane (3×80 ml) and the combined organic layer was dried (Na2SO4). Solvent evaporation in vacuo gave a residue that was purified by Biotage. Elution with PE-EtOAc (1:0 then 3:1) followed by solvent evaporation in vacuo gave the title compound (8.12 g). HPLC RT=3.238 min.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
24.2 g
Type
reactant
Reaction Step One
Quantity
0.21 g
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Three

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